Cas no 119039-60-0 (5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI)

• Product Name: 5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
• CAS No: 119039-60-0
• MF: C₁₉H₃₁NaO₅S
• MW: 394.501216173172
• CID: 133016
• PubChem ID: 74765133
• Update Time: 2025-04-19

5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI Chemical and Physical Properties

Names and Identifiers

• 5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
• 5A-androstane-3A,17B-diol 17-sulfate*triethylammo
• 119039-60-0
• 5alpha-Androstan-3alpha,17beta-diol 3-sulphate sodium salt

• Inchi： 1S/C19H32O5S.Na/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18;/h12-17,20H,3-11H2,1-2H3,(H,21,22,23);/q;+1/p-1/t12-,13+,14-,15-,16-,17-,18-,19-;/m0./s1
• InChI Key： ZVONNPKDWVXICQ-DHOMYXRUSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]12)O.[Na+]

Computed Properties

• Exact Mass: 292.24036
• Monoisotopic Mass: 394.17898954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 634
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 40.46